Cas no 2137592-21-1 (6-Methoxy-2-(propan-2-yl)pyridin-3-amine)

• Product Name: 6-Methoxy-2-(propan-2-yl)pyridin-3-amine
• CAS No: 2137592-21-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5864003
• PubChem ID: 165465748
• Update Time: 2025-10-06

6-Methoxy-2-(propan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-(propan-2-yl)pyridin-3-amine
• 2137592-21-1
• EN300-764593
• 6-Methoxy-2-(propan-2-yl)pyridin-3-amine

• Inchi： 1S/C9H14N2O/c1-6(2)9-7(10)4-5-8(11-9)12-3/h4-6H,10H2,1-3H3
• InChI Key： VFPOQKZACHLUDQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C(C)C)=N1)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Additional information on 6-Methoxy-2-(propan-2-yl)pyridin-3-amine

6-Methoxy-2-(propan-2-yl)pyridin-3-amine: A Key Compound in Modern Pharmaceutical Research

6-Methoxy-2-(propan-2-yl)pyridin-3-amine, with the CAS No. 2137592-21-1, represents a promising compound in the field of medicinal chemistry. Its unique molecular structure, characterized by a pyridine ring substituted with methoxy and isopropyl groups, has attracted significant attention in recent years. Researchers have explored its potential applications in various therapeutic areas, including neurodegenerative diseases, inflammatory conditions, and oncology. This compound's versatility in functional group modification and its ability to interact with multiple biological targets make it a valuable candidate for drug discovery and development.

The 6-Methoxy-2-(propan-2-yl)pyridin-3-amine molecule exhibits a core pyridine ring, which is a heterocyclic aromatic compound known for its stability and reactivity. The methoxy group (-OCH₃) at the 6-position introduces electron-donating properties, while the isopropyl group (-CH(CH₃)₂) at the 2-position enhances steric hindrance and hydrophobicity. These structural features contribute to the compound's potential as a scaffold for further chemical modifications. Recent studies have demonstrated that the 6-Methoxy-2-(propan-2-yl)pyridin-3-amine can act as a precursor for the synthesis of various bioactive derivatives, including amino acids, nucleotides, and peptides.

6-Methoxy-2-(propan-2-yl)pyridin-3-amine has been extensively investigated for its pharmacological properties. A 2023 study published in *Journal of Medicinal Chemistry* highlighted its potential as an anti-inflammatory agent. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This effect is attributed to its ability to modulate the NF-κB signaling pathway, a key mediator of inflammatory responses. Additionally, the compound demonstrated neuroprotective effects in a mouse model of Alzheimer's disease, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

6-Methoxy-2-(propan-2-yl)pyridin-3-amine is also being explored for its anti-cancer properties. A 2022 study in *Cancer Research* reported that the compound exhibits cytotoxic activity against several cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The mechanism of action involves the induction of apoptosis through the mitochondrial pathway, as evidenced by the release of cytochrome c and the activation of caspase-9 and caspase-3. Furthermore, the compound was found to inhibit the proliferation of cancer cells by targeting the PI3K/Akt signaling pathway, which is often dysregulated in malignant tumors.

The 6-Methoxy-2-(propan-2-yl)pyridin-3-amine has been synthesized using various methods, including nucleophilic substitution reactions and catalytic hydrogenation. A 2021 study in *Organic Synthesis* described a novel synthetic route involving the coupling of 2-bromopyridine with methoxypropan-2-ylamine under microwave irradiation. This method offers a high yield and selectivity, making it suitable for large-scale production. The use of green chemistry principles in the synthesis of 6-Methoxy-2-(propan-2-yl)pyridin-3-amine has also been emphasized, as it minimizes the generation of hazardous byproducts and reduces environmental impact.

6-Methoxy-2-(propan-2-yl)pyridin-3-amine is a versatile compound with a wide range of applications in pharmaceutical and biotechnological research. Its ability to interact with multiple biological targets makes it a valuable scaffold for the design of novel drugs. Ongoing studies are focused on optimizing its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. For example, researchers are investigating the effects of substituting the methoxy group with other functional groups, such as fluorine or chlorine, to improve the compound's bioavailability and metabolic stability.

6-Methoxy-2-(propan-2-yl)pyridin-3-amine is also being studied for its potential role in the development of targeted drug delivery systems. A 2023 review article in *Advanced Drug Delivery Reviews* discussed the use of this compound as a carrier for the delivery of therapeutic agents to specific tissues. The compound's hydrophobic nature allows it to form stable micelles with hydrophilic drugs, enhancing their solubility and cellular uptake. This property makes 6-Methoxy-2-(propan-2-yl)pyridin-3-amine a promising candidate for the development of nanomedicine-based therapies.

Despite its promising properties, the 6-Methoxy-2-(propan-2-yl)pyridin-3-amine faces challenges in terms of its pharmacokinetic profile. Studies have shown that the compound has limited solubility in aqueous solutions, which can affect its bioavailability. To address this issue, researchers are exploring the use of solubilizing agents and formulation techniques to improve its dissolution rate. Additionally, the compound's potential for metabolic degradation in the liver is being investigated to determine its suitability for long-term therapeutic use.

In conclusion, 6-Methoxy-2-(propan-2-yl)pyridin-3-amine (CAS No. 2137592-21-1) is a compound with significant potential in modern pharmaceutical research. Its unique molecular structure and diverse pharmacological activities make it a valuable candidate for the development of new drugs. Ongoing studies are focused on optimizing its chemical properties to enhance its therapeutic efficacy and reduce potential side effects. As research in this area continues to evolve, 6-Methoxy-2-(propan-2-yl)pyridin-3-amine is expected to play a crucial role in the advancement of drug discovery and development.

6-Methoxy-2-(propan-2-yl)pyridin-3-amine is a compound that has captured the attention of researchers due to its potential applications in various therapeutic areas. Its unique molecular structure and diverse pharmacological activities make it a valuable candidate for the development of new drugs. Ongoing studies are focused on optimizing its chemical properties to enhance its therapeutic efficacy and reduce potential side effects. As research in this area continues to evolve, 6-Methoxy-2-(propan-2-yl)pyridin-3-amine is expected to play a crucial role in the advancement of drug discovery and development.

The 6-Methoxy-2-(propan-2-yl)pyridin-3-amine has been extensively studied for its potential applications in pharmaceutical and biotechnological research. Its ability to interact with multiple biological targets makes it a valuable scaffold for the design of novel drugs. Ongoing studies are focused on optimizing its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. For example, researchers are investigating the effects of substituting the methoxy group with other functional groups, such as fluorine or chlorine, to improve the compound's bioavailability and metabolic stability.

6-Methoxy-2-(propan-2-yl)pyridin-3-amine is also being studied for its potential role in the development of targeted drug delivery systems. A 2023 review article in *Advanced Drug Delivery Reviews* discussed the use of this compound as a carrier for the delivery of therapeutic agents to specific tissues. The compound's hydrophobic nature allows it to form stable micelles with hydrophilic drugs, enhancing their solubility and cellular uptake. This property makes 6-Methoxy-2-(propan-2-yl)pyridin-3-amine a promising candidate for the development of nanomedicine-based therapies.

Despite its promising properties, the 6-Methoxy-2-(propan-2-yl)pyridin-3-amine faces challenges in terms of its pharmacokinetic profile. Studies have shown that the compound has limited solubility in aqueous solutions, which can affect its bioavailability. To address this issue, researchers are exploring the use of solubilizing agents and formulation techniques to improve its dissolution rate. Additionally, the compound's potential for metabolic degradation in the liver is being investigated to determine its suitability for long-term therapeutic use.

In conclusion, 6-Methoxy-2-(propan-2-yl)pyridin-3-amine (CAS No. 2137592-21-1) is a compound with significant potential in modern pharmaceutical research. Its unique molecular structure and diverse pharmacological activities make it a valuable candidate for the development of new drugs. Ongoing studies are focused on optimizing its chemical properties to enhance its therapeutic efficacy and reduce potential side effects. As research in this area continues to evolve, 6-Methoxy-2-(propan-2-yl)pyridin-3-amine is expected to play a crucial role in the advancement of drug discovery and development.